Cas no 2103988-87-8 (5-Oxazolemethanol, 2-(methoxymethyl)-)

• Product Name: 5-Oxazolemethanol, 2-(methoxymethyl)-
• CAS No: 2103988-87-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5262658
• Update Time: 2025-08-01

5-Oxazolemethanol, 2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolemethanol, 2-(methoxymethyl)-

• Inchi： 1S/C6H9NO3/c1-9-4-6-7-2-5(3-8)10-6/h2,8H,3-4H2,1H3
• InChI Key： BITQVONURMXQQQ-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1COC

Additional information on 5-Oxazolemethanol, 2-(methoxymethyl)-

5-Oxazolemethanol, 2-(methoxymethyl)- (CAS No. 2103988-87-8): An Emerging Compound in Medicinal Chemistry

5-Oxazolemethanol, 2-(methoxymethyl)- (CAS No. 2103988-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and structural versatility. The presence of a methoxymethyl group at the 2-position adds an additional layer of complexity and functionality, making it a promising candidate for various pharmaceutical and biochemical studies.

The chemical structure of 5-Oxazolemethanol, 2-(methoxymethyl)- consists of an oxazole ring with a hydroxymethyl group at the 5-position and a methoxymethyl group at the 2-position. This configuration imparts specific chemical and physical properties that are crucial for its potential applications. The hydroxymethyl group can participate in hydrogen bonding, enhancing the compound's solubility and reactivity, while the methoxymethyl group provides steric hindrance and electronic effects that can influence its biological activity.

Recent studies have highlighted the potential of 5-Oxazolemethanol, 2-(methoxymethyl)- in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 5-Oxazolemethanol, 2-(methoxymethyl)- has also shown promise in neurodegenerative diseases. A study conducted by a team at Harvard University found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

In addition to its therapeutic applications, 5-Oxazolemethanol, 2-(methoxymethyl)- is also being explored for its potential as a lead compound in drug discovery. Its unique structure makes it an attractive scaffold for the design and synthesis of novel derivatives with enhanced biological activities. For instance, researchers at the University of California, San Francisco, have developed several analogs by modifying the methoxymethyl group or introducing additional functional groups. These derivatives have shown improved potency and selectivity against specific targets, making them valuable candidates for further preclinical and clinical evaluation.

The synthesis of 5-Oxazolemethanol, 2-(methoxymethyl)- involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization to form the oxazole ring. The introduction of the methoxymethyl group can be achieved through alkylation reactions using suitable reagents such as methyl iodide or methanesulfonyl chloride. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The safety profile of 5-Oxazolemethanol, 2-(methoxymethyl)- is another important aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models. It has been found to be well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical use.

In conclusion, 5-Oxazolemethanol, 2-(methoxymethyl)- (CAS No. 2103988-87-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.